Cas no 4377-18-8 (1-(2-chlorophenothiazin-10-yl)-2-[2-(diethylamino)ethylsulfanyl]ethanone;hydrochloride)

1-(2-chlorophenothiazin-10-yl)-2-[2-(diethylamino)ethylsulfanyl]ethanone;hydrochloride structure
4377-18-8 structure
Product Name:1-(2-chlorophenothiazin-10-yl)-2-[2-(diethylamino)ethylsulfanyl]ethanone;hydrochloride
CAS No:4377-18-8
MF:C20H24Cl2N2OS2
MW:443.453360557556
CID:929174
PubChem ID:199537
Update Time:2025-04-19

1-(2-chlorophenothiazin-10-yl)-2-[2-(diethylamino)ethylsulfanyl]ethanone;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chlorophenothiazin-10-yl)-2-[2-(diethylamino)ethylsulfanyl]ethanone,hydrochloride
    • 1-(2-chlorophenothiazin-10-yl)-2-(2-diethylaminoethylsulfanyl)ethanone hydrochloride
    • 1-(2-chlorophenothiazin-10-yl)-2-[2-(diethylamino)ethylsulfanyl]ethanone
    • 8-Chloro-10-(2-(2-(diethylamino)ethylthio)acetyl)phenothiazine hydrochloride
    • 8-Chloro-10-[2-[2-(diethylamino)ethylthio]acetyl]phenothiazine hydrochloride
    • AC1L57LJ
    • hydrochloride
    • LS-105349
    • NSC 141267
    • NSC-141267
    • Phenothiazine, 8-chloro-10-(2-(2-(diethylamino)ethylthio)acetyl)-, hydrochloride
    • NSC141267
    • DS-006042
    • Phenothiazine, 2-chloro-10-[[[2-(diethylamino)ethyl]thio]acetyl]-, hydrochloride
    • DTXSID40195929
    • 4377-18-8
    • 3T7NSV6DNJ
    • Ethanone, 1-(2-chloro-10H-phenothiazin-10-yl)-2-[[2-(diethylamino)ethyl]thio]-, hydrochloride (1:1)
    • Ethanone, 1-(2-chloro-10H-phenothiazin-10-yl)-2-[[2-(diethylamino)ethyl]thio]-, hydrochloride
    • Phenothiazine, 2-chloro-10-(((2-(diethylamino)ethyl)thio)acetyl)-, hydrochloride
    • 1-(2-chlorophenothiazin-10-yl)-2-[2-(diethylamino)ethylsulfanyl]ethanone;hydrochloride
    • Inchi: 1S/C20H23ClN2OS2.ClH/c1-3-22(4-2)11-12-25-14-20(24)23-16-7-5-6-8-18(16)26-19-10-9-15(21)13-17(19)23;/h5-10,13H,3-4,11-12,14H2,1-2H3;1H
    • InChI Key: YPLMGBARUZVKCD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N(C(CSCCN(CC)CC)=O)C1C=CC=CC=1S2.Cl

Computed Properties

  • Exact Mass: 442.07102
  • Monoisotopic Mass: 442.0707111g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 463
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.2Ų

Experimental Properties

  • PSA: 23.55
  • LogP: 6.41130
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